3-Bromo-4-(2-methoxyethoxy)aniline
Overview
Description
3-Bromo-4-(2-methoxyethoxy)aniline is a chemical compound with the CAS Number: 1250819-56-7 . It has a molecular weight of 246.1 and its IUPAC name is this compound . The compound is typically stored at room temperature and is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12BrNO2/c1-12-4-5-13-9-3-2-7(11)6-8(9)10/h2-3,6H,4-5,11H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 246.1 .Scientific Research Applications
3-Bromo-4-(2-methoxyethoxy)anilineA has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and pigments. It has also been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a solvent in the synthesis of polymers. Additionally, it has been used in the development of new drugs and in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-Bromo-4-(2-methoxyethoxy)anilineA is not well understood. It is believed to work by acting as a catalyst in chemical reactions and by acting as a reagent in organic synthesis. It is also believed to act as a solvent in the synthesis of polymers and to act as a reactant in the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-4-(2-methoxyethoxy)anilineA are not well understood. It has been reported to be relatively non-toxic and non-carcinogenic, but there is limited information available on its effects on humans. It is believed to be safe for use in laboratory experiments, but it should be handled with care, as it can be corrosive and may irritate the skin and eyes.
Advantages and Limitations for Lab Experiments
The primary advantage of using 3-Bromo-4-(2-methoxyethoxy)anilineA in laboratory experiments is that it is simple and cost-effective to synthesize. Additionally, it is relatively non-toxic and non-carcinogenic, making it safe for use in laboratory experiments. The primary limitation of using 3-Bromo-4-(2-methoxyethoxy)anilineA in laboratory experiments is that its mechanism of action is not well understood, making it difficult to predict the outcome of experiments involving the compound.
Future Directions
There are a number of potential future directions for research involving 3-Bromo-4-(2-methoxyethoxy)anilineA. These include further exploration of its mechanism of action, further research into its biochemical and physiological effects, and exploration of its potential applications in the synthesis of pharmaceuticals and other organic compounds. Additionally, further research could be conducted into its potential uses as a catalyst in chemical reactions, as a reagent in organic synthesis, and as a solvent in the synthesis of polymers. Finally, further research could be conducted into its potential uses in the development of new drugs.
Safety and Hazards
properties
IUPAC Name |
3-bromo-4-(2-methoxyethoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNO2/c1-12-4-5-13-9-3-2-7(11)6-8(9)10/h2-3,6H,4-5,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTGHWSDWKNFALE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=C(C=C(C=C1)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1250819-56-7 |
Source
|
| Record name | 3-bromo-4-(2-methoxyethoxy)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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